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Compound of Interest

trans-4-Methylcyclohexyl
Compound Name:

isocyanate
CAS No.: 32175-00-1
Cat. No.: B1354177

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of trans-4-Methylcyclohexyl isocyanate. All quantitative data is summarized in
structured tables, and detailed experimental methodologies are provided. Diagrams illustrating
key chemical structures and pathways are included to facilitate understanding.

Chemical Identity and Physical Properties

trans-4-Methylcyclohexyl isocyanate is a colorless to pale yellow liquid with a pungent odor.
[1] It is a key intermediate in the synthesis of various organic compounds, most notably the
anti-diabetic drug glimepiride.[2]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 32175-00-1[3][4]

Molecular Formula CsH13NO[3][4]

Molecular Weight 139.19 g/mol [3][4]

IUPAC Name 1-isocyanato-4-methylcyclohexane[5]
Synonyms trans-4-Methylcyclohexylisocyanate, Isocyanic

acid trans-4-methylcyclohexyl ester[6]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1][2]
Boiling Point 182 °C[2]

Density 1.04 g/cm3[2]

Flash Point 60 °C[2]

Refractive Index 1.518[2]

Solubility

Reacts with water; soluble in organic solvents

like toluene and chloroform.[7][8]

Spectroscopic Data

Detailed experimental spectra for trans-4-Methylcyclohexyl isocyanate are not readily

available in public literature. However, based on the chemical structure and typical

spectroscopic values for similar compounds, the following characteristic peaks can be

expected.

Table 3: Expected Spectroscopic Data
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Technique Expected Peaks/Signals

Signals for the cyclohexyl protons and the
1H NMR
methyl group protons.

A characteristic peak for the isocyanate carbon

(N=C=0) is expected around 122.5 ppm (based

on the trans-trans isomer of 4,4'-dicyclohexyl
13C NMR .

methane diisocyanate).[9] Other peaks

corresponding to the cyclohexyl and methyl

carbons would also be present.

A strong, characteristic absorption band for the
isocyanate group (-N=C=0) is expected in the

IR Spectroscopy range of 2250-2280 cm~1. C-H stretching
vibrations for the alkyl groups would appear just
below 3000 cm~1.[8]

The molecular ion peak (M+) would be observed

Mass Spectrometry t m/z = 139.10
atm/z = 10.

Synthesis of trans-4-Methylcyclohexyl Isocyanate

There are two primary routes for the synthesis of trans-4-Methylcyclohexyl isocyanate.

Synthesis from p-Cresol

This method involves the reduction of p-cresol to trans-4-methylcyclohexanol, followed by a
series of reactions to introduce the amine group, and finally conversion to the isocyanate.

Experimental Protocol:

A detailed experimental protocol for this multi-step synthesis is not fully available in a single
source. However, a general overview of the steps is as follows:

o Reduction of p-Cresol: p-Cresol is reduced to 4-methylcyclohexanol using a catalyst such as
Raney Nickel under a hydrogen atmosphere.
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e Formation of trans-4-methylcyclohexylamine: The resulting 4-methylcyclohexanol is then
converted to trans-4-methylcyclohexylamine. This can be achieved through various methods,
including oxidation to the ketone followed by reductive amination.

 |Isocyanate Formation: The final step is the reaction of trans-4-methylcyclohexylamine with
triphosgene in an inert solvent to yield trans-4-Methylcyclohexyl isocyanate.[2]

Synthesis from trans-4-Methylcyclohexylamine and
Carbon Dioxide

A more direct and phosgene-free method involves the reaction of trans-4-
methylcyclohexylamine with carbon dioxide in the presence of a dehydrating agent.

Experimental Protocol (based on patent CN1521162A):

Reaction Setup: In a reaction vessel, dissolve trans-4-methylcyclohexylamine and an organic
base (e.qg., triethylamine) in a suitable solvent such as acetonitrile.

o Carbon Dioxide Addition: Bubble carbon dioxide gas through the solution to form the
corresponding carbamate salt.

o Dehydration: Cool the reaction mixture to 0°C and slowly add a dehydrating agent, such as
thionyl chloride (SOCIz2), dissolved in the same solvent.[10]

o Reaction and Workup: Stir the reaction mixture at 0°C for approximately one hour. After the
reaction is complete, wash the organic phase with a dilute acid solution (e.g., 5% HCI) until
neutral.

 Purification: Dry the organic phase and remove the solvent under reduced pressure. The
crude product can be further purified by vacuum distillation to yield trans-4-
Methylcyclohexyl isocyanate.[10]

Purification

The primary methods for purifying isocyanates are vacuum distillation and column
chromatography.
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e Vacuum Distillation: This is a common method for separating the isocyanate from non-
volatile impurities and residual solvents. The boiling point of trans-4-Methylcyclohexyl
isocyanate is 182 °C at atmospheric pressure, so vacuum is necessary to lower the boiling
point and prevent thermal decomposition.[2]

o Column Chromatography: For smaller scale purifications or to remove impurities with similar
boiling points, flash column chromatography using a silica gel column with a suitable solvent
system (e.g., ethyl acetate/hexanes) can be employed.[11]

Chemical Reactivity

The isocyanate functional group (-N=C=0) is highly electrophilic and readily reacts with a
variety of nucleophiles. This reactivity is central to its use as a chemical intermediate.

Reaction with Alcohols

Isocyanates react with alcohols to form carbamates (urethanes). This reaction is often
catalyzed by tertiary amines or organometallic compounds.

Catalyst R-N=C=0 + R-OH — R-NH-C(=0)-OR'

Click to download full resolution via product page

Caption: Reaction of an isocyanate with an alcohol to form a carbamate.

Reaction with Amines

Primary and secondary amines react with isocyanates to form substituted ureas.

R-N=C=0 + R'-NH:z R-NH-C(=0)-NH-R'

Click to download full resolution via product page

Caption: Reaction of an isocyanate with a primary amine to form a substituted urea.
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Role in Drug Development: Synthesis of Glimepiride
trans-4-Methylcyclohexyl isocyanate is a crucial building block in the synthesis of
glimepiride, a second-generation sulfonylurea drug used to treat type 2 diabetes.

Experimental Protocol for Glimepiride Synthesis:

 In areaction vessel, 4-[2-(3-Ethyl-4-methyl-2-carbonyl pyrrolidine amido)ethyl] benzene
sulfonamide and potassium carbonate are refluxed in acetone.

o A solution of trans-4-Methylcyclohexyl isocyanate in toluene is then added to the reaction

mixture.

o The mixture is refluxed for several hours. After cooling, water is added, and the product,
glimepiride, precipitates and can be collected by filtration.

Mechanism of Action of Glimepiride

Glimepiride lowers blood glucose by stimulating the release of insulin from pancreatic 3-cells.
This action is mediated through its interaction with the sulfonylurea receptor 1 (SUR1) subunit
of the ATP-sensitive potassium (KATP) channels in the -cell membrane.
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Caption: Signaling pathway of Glimepiride's mechanism of action.
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Safety and Handling

trans-4-Methylcyclohexyl isocyanate is a hazardous chemical and should be handled with
appropriate safety precautions. It is toxic if inhaled or swallowed and causes skin and eye
irritation. Wear protective gloves, clothing, and eye/face protection. Use only in a well-ventilated
area. Store in a cool, dry place away from moisture and incompatible materials such as acids
and oxidizing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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